Cas no 1408251-84-2 (2,4,6-Tribromophenyl Sulfate Potassium Salt)

• Product Name: 2,4,6-Tribromophenyl Sulfate Potassium Salt
• CAS No: 1408251-84-2
• MF: C₆H₄Br₃KO₄S
• MW: 450.968859672546
• CID: 5040607
• Update Time: 2025-10-18

2,4,6-Tribromophenyl Sulfate Potassium Salt Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Tribromophenyl Sulfate Potassium Salt

• Inchi： 1S/C6H3Br3O4S.K.H/c7-3-1-4(8)6(5(9)2-3)13-14(10,11)12;;/h1-2H,(H,10,11,12);;
• InChI Key： RMPVHLBKOGSYLT-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(Br)=CC=1Br)Br)S(O)(=O)=O.[KH]

Additional information on 2,4,6-Tribromophenyl Sulfate Potassium Salt

2,4,6-Tribromophenyl Sulfate Potassium Salt: A Comprehensive Overview

The 2,4,6-Tribromophenyl Sulfate Potassium Salt (CAS No. 1408251-84-2) is a highly specialized chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is notable for its unique structural properties and functional groups, which make it versatile in different fields such as materials science, pharmaceuticals, and advanced manufacturing. The potassium salt form of this compound adds to its stability and solubility characteristics, making it a valuable component in numerous chemical processes.

Recent studies have highlighted the potential of 2,4,6-Tribromophenyl Sulfate Potassium Salt in enhancing the performance of flame-retardant materials. Researchers have demonstrated that the compound's bromine atoms contribute significantly to its flame-retardant properties by forming a protective layer during combustion. This advancement has opened new avenues for its application in polymer composites and high-performance textiles, where fire safety is paramount.

The synthesis of 2,4,6-Tribromophenyl Sulfate Potassium Salt involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. The use of advanced catalysts and optimized reaction pathways has been shown to improve yield and reduce impurities. These findings underscore the importance of continuous research in refining synthetic methodologies to meet the growing demand for this compound in various industries.

In the pharmaceutical sector, the potassium salt form of this compound has been explored for its potential as an intermediate in drug synthesis. Its ability to act as a reactive intermediate in organic transformations makes it a valuable tool for medicinal chemists working on complex molecule constructions. Recent breakthroughs in asymmetric synthesis have further enhanced its utility in creating chiral compounds with high enantiomeric excess.

The structural integrity of 2,4,6-Tribromophenyl Sulfate Potassium Salt is another area of active research. Scientists have employed advanced spectroscopic techniques such as NMR and X-ray crystallography to study its molecular geometry and intermolecular interactions. These studies have provided deeper insights into its physical properties and reactivity under different conditions.

Moreover, the environmental impact of this compound has been a focal point of recent investigations. Researchers are exploring sustainable methods for its production and disposal to minimize ecological footprint. The development of green chemistry approaches has been particularly promising in this regard.

In conclusion, 2,4,6-Tribromophenyl Sulfate Potassium Salt (CAS No. 1408251-84-2) stands as a testament to the ingenuity of modern chemical science. Its diverse applications across multiple industries highlight its significance as a key compound in contemporary research and development efforts.